Cas no 150881-71-3 (4-(1-Bromoethyl)-1,2-difluorobenzene)

4-(1-Bromoethyl)-1,2-difluorobenzene is a fluorinated aromatic compound featuring a bromoethyl substituent, making it a versatile intermediate in organic synthesis. Its key structural attributes—the bromine and fluorine moieties—enable selective functionalization, particularly in cross-coupling reactions and nucleophilic substitutions. The electron-withdrawing difluoro group enhances reactivity in electrophilic aromatic substitutions, while the bromoethyl side chain facilitates further derivatization, such as alkylation or Grignard reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise fluorination and bromination are critical for optimizing bioactivity. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for synthetic applications.
4-(1-Bromoethyl)-1,2-difluorobenzene structure
150881-71-3 structure
Product Name:4-(1-Bromoethyl)-1,2-difluorobenzene
CAS No:150881-71-3
MF:C8H7BrF2
MW:221.041988611221
MDL:MFCD11103130
CID:3794203
PubChem ID:18980797
Update Time:2025-05-21

4-(1-Bromoethyl)-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-(1-bromoethyl)-1,2-difluoro-
    • 4-(1-bromoethyl)-1,2-difluorobenzene
    • YDSIQVNBLINEJP-UHFFFAOYSA-N
    • NE53643
    • (+)-4-(1-bromoethyl)-1,2-difluorobenzene
    • SCHEMBL3518451
    • F1901-0269
    • AS-62900
    • EN300-52233
    • MFCD11103130
    • SY317599
    • AKOS009306966
    • C77557
    • 150881-71-3
    • 840-175-8
    • AGA88171
    • 4-(1-Bromoethyl)-1,2-difluorobenzene
    • MDL: MFCD11103130
    • Inchi: 1S/C8H7BrF2/c1-5(9)6-2-3-7(10)8(11)4-6/h2-5H,1H3
    • InChI Key: YDSIQVNBLINEJP-UHFFFAOYSA-N
    • SMILES: BrC(C)C1C=CC(=C(C=1)F)F

Computed Properties

  • Exact Mass: 219.97
  • Monoisotopic Mass: 219.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.1

4-(1-Bromoethyl)-1,2-difluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UI327-200mg
4-(1-Bromoethyl)-1,2-difluorobenzene
150881-71-3 95%
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4-(1-bromoethyl)-1,2-difluorobenzene
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$ 250.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UI327-250mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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4-(1-Bromoethyl)-1,2-difluorobenzene
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Apollo Scientific
PC56865-250mg
4-(1-Bromoethyl)-1,2-difluorobenzene
150881-71-3 95%
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£451.00 2025-02-21
Apollo Scientific
PC56865-1g
4-(1-Bromoethyl)-1,2-difluorobenzene
150881-71-3 95%
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£1008.00 2025-02-21
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